Cas no 861114-47-8 (Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride)

• Product Name: Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride
• CAS No: 861114-47-8
• MF: C₂₂H₂₅ClN₂O₄
• MW: 416.897905111313
• MDL: MFCD28404628
• CID: 3041731
• PubChem ID: 24879804
• Update Time: 2025-07-25

Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride
• Fmoc Aeg-O-Ally HCl
• AK327935
• Glycine, N-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-, 2-propenyl ester, monohydrochloride (9CI)
• Allyl2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetatehydrochloride
• CS-0137784
• Fmoc aeg-o-ally hydrochloride
• 861114-47-8
• C22H25ClN2O4
• prop-2-en-1-yl 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]amino}acetate hydrochloride
• DS-12049
• AKOS027328214
• prop-2-enyl 2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethylamino]acetate;hydrochloride
• MFCD28404628
• prop-2-en-1-yl 2-[(2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}ethyl)amino]acetate hydrochloride

• MDL： MFCD28404628
• Inchi： 1S/C22H24N2O4.ClH/c1-2-13-27-21(25)14-23-11-12-24-22(26)28-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20;/h2-10,20,23H,1,11-15H2,(H,24,26);1H
• InChI Key： XFOMYRTWUSNKBU-UHFFFAOYSA-N
• SMILES： Cl.O=C(NCCNCC(OCC=C)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 416.1502850g/mol
• Monoisotopic Mass: 416.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7

Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride

Comprehensive Overview of Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride (CAS No. 861114-47-8)

The compound Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride (CAS No. 861114-47-8) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in enabling efficient peptide coupling and amino acid protection, which are essential for drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride has surged, driven by advancements in bioconjugation and targeted drug delivery systems. This compound’s ability to facilitate site-specific modifications aligns with the growing interest in precision medicine and personalized therapeutics. Its hydrochloride salt form enhances solubility, making it suitable for aqueous reaction conditions—a feature often highlighted in organic synthesis forums and research publications.

The CAS No. 861114-47-8 is frequently associated with queries about peptide synthesis protocols, Fmoc deprotection, and linker molecules in combinatorial chemistry. Its allyl ester moiety offers selective deprotection under mild conditions, a topic of interest for researchers exploring green chemistry and sustainable synthesis methods. This adaptability has positioned the compound as a staple in high-throughput screening and proteomics studies, where reproducibility and scalability are paramount.

From a technical perspective, Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride exemplifies the convergence of organic chemistry and biomolecular engineering. Its applications extend to antibody-drug conjugates (ADCs) and peptide-based vaccines, areas garnering significant attention due to breakthroughs in oncology and infectious disease research. The compound’s stability under physiological pH conditions further underscores its utility in in vivo studies.

Quality control and analytical characterization of CAS No. 861114-47-8 often involve HPLC, mass spectrometry, and NMR spectroscopy, techniques frequently discussed in analytical chemistry circles. Suppliers and manufacturers emphasize batch-to-batch consistency, addressing concerns raised in GMP compliance and regulatory submissions. This focus on purity aligns with industry trends toward QC-driven synthesis and traceability in pharmaceutical supply chains.

In summary, Allyl 2-((2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)ethyl)amino)acetate hydrochloride represents a nexus of innovation in peptide chemistry and therapeutic development. Its multifaceted applications—from drug formulation to diagnostic probes—reflect the compound’s enduring relevance in a rapidly evolving scientific landscape. As research continues to explore bioorthogonal chemistry and next-generation biologics, this compound is poised to remain a cornerstone of cutting-edge methodologies.